Cas no 353468-94-7 (2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)
353468-94-7 structure
Product Name:2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
CAS No:353468-94-7
MF:C19H22N2O4S
MW:374.453983783722
CID:6604339
PubChem ID:1090342
Update Time:2024-01-03
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
- 2-(3,5-dimethoxybenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- 2-{[(3,5-dimethoxyphenyl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- 4H-Cyclohepta[b]thiophene-3-carboxamide, 2-[(3,5-dimethoxybenzoyl)amino]-5,6,7,8-tetrahydro-
- 353468-94-7
- Oprea1_406504
- AK-968/11841756
- 2-(3,5-DIMETHOXYBENZAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE
- 2-[(3,5-dimethoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- AB00093977-01
- AB00093977-02
- AKOS000605320
- Cambridge id 5700509
- F0806-0363
-
- Inchi： 1S/C19H22N2O4S/c1-24-12-8-11(9-13(10-12)25-2)18(23)21-19-16(17(20)22)14-6-4-3-5-7-15(14)26-19/h8-10H,3-7H2,1-2H3,(H2,20,22)(H,21,23)
- InChI Key： ARXMHLOHINBPOC-UHFFFAOYSA-N
- SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)C1=CC(OC)=CC(OC)=C1)S2
Computed Properties
- Exact Mass: 374.13002836g/mol
- Monoisotopic Mass: 374.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.295±0.06 g/cm3(Predicted)
- Boiling Point: 481.3±45.0 °C(Predicted)
- pka: 12.53±0.20(Predicted)
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0806-0363-2μmol |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-5μmol |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-10μmol |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-20μmol |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-1mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-2mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-3mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-4mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-5mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0806-0363-10mg |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
353468-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(3,5-dimethoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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